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Compound of Interest

Compound Name: 1,2,3-Tribromobutane

Cat. No.: B13810187

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of 1,2,3-
Tribromobutane (CAS No. 632-05-3), a halogenated alkane of interest in synthetic organic
chemistry. This document outlines its key physical properties, detailed experimental
methodologies for their determination, and a logical synthesis pathway.

Physicochemical Data

The melting and boiling points of 1,2,3-Tribromobutane are critical parameters for its
purification, handling, and application in various chemical syntheses. These properties are
summarized in the table below.

Property Value Conditions
Melting Point -19°C Standard Pressure
Boiling Point 220 °C 760 mmHg
110-112 °C 19 Torr

Table 1: Summary of Melting and Boiling Points for 1,2,3-Tribromobutane.[1][2][3][4]

Experimental Protocols
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The determination of accurate melting and boiling points is fundamental to characterizing a
chemical substance. Below are detailed methodologies applicable to the analysis of 1,2,3-
Tribromobutane.

Melting Point Determination

The melting point of 1,2,3-Tribromobutane, being below room temperature, requires a
cryostatic apparatus. A common and precise method involves a digitally controlled melting point
apparatus with a cooling system.

Apparatus:

 Digital melting point apparatus with cooling capability (e.g., cryostat)
o Sealed capillary tubes

o Low-temperature thermometer or calibrated thermocouple
Procedure:

o Sample Preparation: A small, moisture-free liquid sample of 1,2,3-Tribromobutane is
introduced into a capillary tube, which is then flame-sealed to prevent atmospheric moisture
contamination.

o Apparatus Setup: The melting point apparatus is pre-cooled to a temperature approximately
10-15°C below the expected melting point of -19°C.

o Sample Insertion: The sealed capillary tube containing the sample is placed into the sample
holder of the apparatus.

e Heating and Observation: The temperature is slowly increased at a controlled rate (e.g., 1-
2°C per minute) as it approaches the expected melting range.

o Data Recording: The temperature at which the first crystals begin to melt and the
temperature at which the last crystal disappears are recorded. For a pure substance, this
range should be narrow.
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Boiling Point Determination

The boiling point of 1,2,3-Tribromobutane can be determined at atmospheric or reduced
pressure using distillation or the Thiele tube method.

2.2.1 Simple Distillation (Atmospheric Pressure)
Apparatus:

e Round-bottom flask

e Heating mantle

« Distillation head with a port for a thermometer
e Condenser

¢ Receiving flask

 Boiling chips

o Calibrated thermometer

Procedure:

o Apparatus Assembly: A simple distillation apparatus is assembled. The thermometer bulb
should be positioned so that its top is level with the bottom of the side-arm leading to the
condenser.

o Sample and Boiling Chips: The round-bottom flask is charged with a sample of 1,2,3-
Tribromobutane and a few boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises, and the temperature
on the thermometer will increase.

e Equilibrium and Measurement: The temperature is recorded when it stabilizes. This constant
temperature, observed as the vapor continuously bathes the thermometer bulb and
condensed liquid drips into the receiving flask, is the boiling point.
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2.2.2 Distillation Under Reduced Pressure (Vacuum Distillation)

Given that 1,2,3-Tribromobutane has a high boiling point at atmospheric pressure, vacuum
distillation is a preferred method to prevent potential decomposition.

Apparatus:

o Standard vacuum distillation setup including a Claisen adapter, bleed tube for fine pressure
control, and a vacuum pump with a manometer.

Procedure:

o Apparatus Setup: The vacuum distillation apparatus is securely assembled, ensuring all
joints are properly sealed.

o Pressure Reduction: The system is evacuated to the desired pressure (e.g., 19 Torr).
e Heating: The sample is heated gently.

» Boiling Point Measurement: The temperature at which the liquid boils and a steady stream of
distillate is collected is recorded as the boiling point at that specific pressure.

Logical Synthesis Pathway

A plausible synthetic route to 1,2,3-Tribromobutane can be conceptualized starting from a
commercially available precursor such as crotyl alcohol (2-buten-1-ol). This multi-step
synthesis involves the introduction of bromine atoms across the double bond followed by the
substitution of the hydroxyl group.

Substitution

1,2,3-Tribromobutane

Bromination

\

2,3-Dibromobutan-1-ol

Crotyl Alcohol A
(2-Buten-1-ol)

+ PBrs or HBr

+ Br2
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A conceptual pathway for the synthesis of 1,2,3-Tribromobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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